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Introduction

This technical guide provides a comprehensive overview of Methyl Ricinoleate, specifically the
stereoisomer Methyl 12-Hydroxy-9(E)-octadecenoate, which is authoritatively assigned the
CAS number 23224-20-6. Historically, this CAS number has been ambiguously associated in
some databases with 2-(2-Amino-5-bromobenzoyl)pyridine; however, the correct CAS number
for the latter is 1563-56-0. This guide will focus exclusively on the properties, synthesis, and
literature pertaining to Methyl 12-Hydroxy-9(E)-octadecenoate.

Methyl Ricinoleate is the methyl ester of ricinoleic acid, a major component of castor oil derived
from the seeds of Ricinus communis. It is a valuable bio-based chemical raw material with
diverse applications in the cosmetic, pharmaceutical, and polymer industries. Its unique
structure, featuring a hydroxyl group and a carbon-carbon double bond, allows for a variety of
chemical modifications, making it a versatile platform chemical.[1]

Physicochemical Properties

The following tables summarize the key physicochemical properties of Methyl Ricinoleate.

Table 1. General Properties of Methyl Ricinoleate
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Property Value Reference(s)
CAS Number 23224-20-6 [2][3]
methyl (E)-12-hydroxyoctadec-
IUPAC Name Y1 (E) Y Y [4]
9-enoate
Methyl 12-hydroxy-9-
Synonyms octadecenoate, Methyl ricin- [31[4]
elaidate
Molecular Formula C19H3603 [2][3]
Molecular Weight 312.49 g/mol [2][3]
Appearance Liquid [5]
Purity >99% [5]

Table 2: Physical and Chemical Properties of Methyl Ricinoleate (cis isomer, CAS 141-24-2)

Property Value Reference(s)
Density 0.9236 g/mL at 22 °C [6]
Melting Point -4.5°C [6]
Boiling Point 170 °C at 1 mmHg [7]
Flash Point 209 °C [7]

Solubility in Water

9.87 x 1072 mg/L

[6]

Refractive Index

1.4638 at 16 °C (589.3 nm)

[7]

pKa

15.10 £ 0.20 (Predicted)

[7]

logP (o/w)

6.205 (est)

[8]

Spectroscopic Data

Table 3: Spectroscopic Data for Methyl Ricinoleate
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Technique

Data

Reference(s)

13C NMR

(cis isomer, CDCIs): Chemical
shifts for various carbon atoms

have been reported.

El

1H NMR

Data available in the literature.

[8]

IR Spectroscopy

(cis isomer, gas phase): Key
absorptions can be viewed in
the NIST Chemistry WebBook.
A characteristic absorption for
the trans double bond is
expected around 965-975

cm~L.

[10][11]

Mass Spectrometry (GC-MS)

(cis isomer): Major

fragmentation peaks observed.

The NIST WebBook provides

mass spectral data.

[31112]

Experimental Protocols
Synthesis of Methyl Ricinoleate from Castor Oil
(Transesterification)

Methyl Ricinoleate is commonly synthesized from castor oil through a transesterification

reaction with methanol, catalyzed by an alkali such as potassium hydroxide or sodium

hydroxide.[13][14]

Materials:

Castor oil

Anhydrous methanol

Potassium hydroxide (catalyst)

Organic solvent (e.g., n-hexane, petroleum ether, or ethyl acetate) for extraction
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e Apparatus for reflux and distillation
Procedure:

o Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirrer, mix
castor oil with anhydrous methanol. The molar ratio of methanol to oil is a critical parameter,
with ratios such as 6:1 being reported.[15]

o Catalyst Addition: Dissolve the potassium hydroxide catalyst in methanol and add it to the oil-
methanol mixture. The catalyst dosage typically ranges from 0.6% to 1.5% by weight of the
o0il.[13][15]

o Transesterification Reaction: Heat the mixture to a temperature below 100°C (e.g., 30°C)
and maintain the reaction for a period of 1 to 3 hours with constant stirring.[13]

o Separation: After the reaction is complete, allow the mixture to settle. Two layers will form: an
upper layer of methyl esters (including Methyl Ricinoleate) and a lower layer of glycerol.

« |solation: Separate the upper methyl ester layer. The product can be isolated using an
organic solvent.[13]

 Purification: The crude Methyl Ricinoleate can be purified by washing with water to remove
any remaining catalyst and glycerol, followed by drying. Further purification can be achieved
by fractional distillation under reduced pressure or liquid-liquid extraction.[8][16]

A general workflow for the synthesis and purification is illustrated below:
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Synthesis and Purification of Methyl Ricinoleate.

Biological Activity and Signaling Pathways

While research on the specific biological activities of the (E)-isomer of Methyl Ricinoleate is
limited, studies on ricinoleic acid and extracts rich in Methyl Ricinoleate have revealed several
important biological effects.

Antioxidant Activity

Methanolic extracts of Ricinus communis seeds, containing a high percentage of Methyl
Ricinoleate (46.68%) and ricinoleic acid (34.41%), have demonstrated significant antioxidant
activity. These extracts showed potent free radical scavenging effects against 2,2-diphenyl-1-
picrylhydrazyl (DPPH) and hydroxyl radicals, as well as inhibition of lipid peroxidation.[14][17]
[18]

Anti-inflammatory and Analgesic Effects

Ricinoleic acid, the parent compound of Methyl Ricinoleate, has been shown to possess both
pro- and anti-inflammatory properties, exhibiting a capsaicin-like dual effect.[19][20][21] Acute
topical application can potentiate inflammation, while repeated application leads to an anti-

inflammatory effect, which is associated with a reduction in substance P levels in tissues.[20]
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[21] These findings suggest that ricinoleic acid may interact with sensory neuropeptide-
mediated neurogenic inflammation.[20]

Inhibition of Calcium Signaling and Cell Cycle
Regulation

Ricinoleic acid has been identified as an inhibitor of Ca?* signal-mediated cell-cycle regulation
in yeast.[13] It alleviates the negative effects of high external calcium concentrations, such as
growth arrest, by diminishing the Ca?*-induced phosphorylation of Cdc28p.[13] Further
research has indicated that ricinoleic acid directly inhibits calcineurin, a key phosphatase in the
Caz* signaling pathway, in a substrate-competitive manner.[22]

The inhibitory effect of ricinoleic acid on the Ca?* signaling pathway can be visualized as
follows:
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Inhibition of Ca2* Signaling by Ricinoleic Acid.

Inhibition of Glycogen Synthase Kinase-3f3 (GSK-3[3)

Ricinoleic acid has also been shown to inhibit glycogen synthase kinase-33 (GSK-3p) in a
peptide substrate-competitive manner.[22] This inhibition was observed to suppress glucose
production in rat hepatoma cells, suggesting a potential role for ricinoleic acid and its

derivatives in the management of type 2 diabetes.[22]

The biosynthetic pathway of ricinoleic acid in castor seeds is also a subject of research, with
oleoyl-12-hydroxylase being the key enzyme that converts oleic acid to ricinoleic acid.[23][24]
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Conclusion

Methyl Ricinoleate (CAS No. 23224-20-6) is a versatile and economically important bio-based
chemical. Its synthesis from the renewable feedstock of castor oil is well-established, and
various purification methods allow for the production of high-purity material. The biological
activities of its parent compound, ricinoleic acid, particularly its antioxidant, anti-inflammatory,
and signaling pathway inhibitory effects, suggest potential applications in drug development
and functional foods. Further research into the specific properties and biological mechanisms
of the (E)-isomer of Methyl Ricinoleate is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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